Cas no 899980-20-2 (N-{2-benzyl(2-phenylethyl)sulfamoylethyl}-2H-1,3-benzodioxole-5-carboxamide)

• Product Name: N-{2-benzyl(2-phenylethyl)sulfamoylethyl}-2H-1,3-benzodioxole-5-carboxamide
• CAS No: 899980-20-2
• MF: C₂₅H₂₆N₂O₅S
• MW: 466.549345493317
• CID: 5491388
• Update Time: 2025-07-25

N-{2-benzyl(2-phenylethyl)sulfamoylethyl}-2H-1,3-benzodioxole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzodioxole-5-carboxamide, N-[2-[[(2-phenylethyl)(phenylmethyl)amino]sulfonyl]ethyl]-
• N-{2-benzyl(2-phenylethyl)sulfamoylethyl}-2H-1,3-benzodioxole-5-carboxamide

• Inchi： 1S/C25H26N2O5S/c28-25(22-11-12-23-24(17-22)32-19-31-23)26-14-16-33(29,30)27(18-21-9-5-2-6-10-21)15-13-20-7-3-1-4-8-20/h1-12,17H,13-16,18-19H2,(H,26,28)
• InChI Key： BXNNXZYANUGLBW-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(C(NCCS(N(CCC3=CC=CC=C3)CC3=CC=CC=C3)(=O)=O)=O)C=C2OC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on N-{2-benzyl(2-phenylethyl)sulfamoylethyl}-2H-1,3-benzodioxole-5-carboxamide

Recent Advances in the Study of N-{2-benzyl(2-phenylethyl)sulfamoylethyl}-2H-1,3-benzodioxole-5-carboxamide (CAS: 899980-20-2)

The compound N-{2-benzyl(2-phenylethyl)sulfamoylethyl}-2H-1,3-benzodioxole-5-carboxamide (CAS: 899980-20-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and pharmacological properties.

Recent studies have highlighted the compound's role as a potent modulator of specific biological pathways, particularly those involved in inflammation and neurodegenerative diseases. The benzodioxole moiety, coupled with the sulfamoyl and benzylphenylethyl groups, contributes to its high affinity for target proteins, making it a promising candidate for drug development. Researchers have employed advanced computational modeling and high-throughput screening techniques to elucidate its binding mechanisms and optimize its pharmacokinetic profile.

In vitro and in vivo experiments have demonstrated the compound's efficacy in reducing oxidative stress and inhibiting key enzymes implicated in disease progression. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that N-{2-benzyl(2-phenylethyl)sulfamoylethyl}-2H-1,3-benzodioxole-5-carboxamide exhibited significant neuroprotective effects in animal models of Parkinson's disease, with minimal off-target effects. These findings underscore its potential as a lead compound for further preclinical development.

Despite these promising results, challenges remain in optimizing the compound's bioavailability and metabolic stability. Recent efforts have focused on structural modifications to enhance its solubility and reduce hepatic clearance. Collaborative research between academic institutions and pharmaceutical companies is underway to address these limitations and accelerate its transition to clinical trials.

In conclusion, N-{2-benzyl(2-phenylethyl)sulfamoylethyl}-2H-1,3-benzodioxole-5-carboxamide represents a compelling area of research with substantial therapeutic potential. Continued investigation into its mechanisms of action and optimization of its chemical properties will be critical for its successful application in treating complex diseases. This briefing serves as a timely update for researchers and industry professionals engaged in the development of novel bioactive molecules.